Cas no 2639449-21-9 (ethyl 3-3-(methylamino)phenylpropanoate)

• Product Name: ethyl 3-3-(methylamino)phenylpropanoate
• CAS No: 2639449-21-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5643677
• PubChem ID: 165901376
• Update Time: 2025-06-13

ethyl 3-3-(methylamino)phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[3-(methylamino)phenyl]propanoate
• 2639449-21-9
• EN300-27782289
• ethyl 3-3-(methylamino)phenylpropanoate

• Inchi： 1S/C12H17NO2/c1-3-15-12(14)8-7-10-5-4-6-11(9-10)13-2/h4-6,9,13H,3,7-8H2,1-2H3
• InChI Key： PVLVDULPUVLNEK-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1C=CC=C(C=1)NC)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 3-3-(methylamino)phenylpropanoate

Introduction to Ethyl 3-3-(methylamino)phenylpropanoate (CAS No: 2639449-21-9)

Ethyl 3-3-(methylamino)phenylpropanoate, a compound with the chemical identifier CAS No: 2639449-21-9, is a significant molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in various scientific domains. The molecular structure of ethyl 3-3-(methylamino)phenylpropanoate consists of a phenyl ring substituted with a propyl chain and a methylamino group, making it a versatile candidate for further exploration.

The synthesis and characterization of this compound have been subjects of extensive study in recent years. Researchers have been particularly interested in its reactivity and the possible derivatives that can be formed from it. The presence of the methylamino group in its structure suggests potential roles in drug development, particularly in the synthesis of bioactive molecules. This group is known for its ability to enhance binding affinity and metabolic stability, which are crucial factors in pharmaceutical design.

In the context of current research, ethyl 3-3-(methylamino)phenylpropanoate has been investigated for its pharmacological properties. Studies have shown that compounds with similar structural motifs exhibit promising activities in modulating various biological pathways. For instance, derivatives of this compound have been explored for their potential in treating neurological disorders due to their interaction with central nervous system receptors. The phenyl ring, a common feature in many bioactive molecules, contributes to the compound's ability to interact with biological targets.

The chemical properties of ethyl 3-3-(methylamino)phenylpropanoate make it an attractive candidate for further functionalization. Researchers have been experimenting with different synthetic strategies to introduce additional functional groups or to modify existing ones. These modifications can lead to novel compounds with enhanced therapeutic profiles. The versatility of this molecule lies in its ability to serve as a scaffold for designing new drugs targeting various diseases.

One of the most exciting aspects of ethyl 3-3-(methylamino)phenylpropanoate is its potential in combinatorial chemistry and high-throughput screening. These approaches allow researchers to rapidly test large libraries of compounds for their biological activity. The compound's unique structure makes it an ideal candidate for such screens, as it can be easily modified to produce a wide range of derivatives. This has opened up new avenues for drug discovery and development.

The role of computational chemistry in understanding the behavior of ethyl 3-3-(methylamino)phenylpropanoate cannot be overstated. Advanced computational methods have enabled researchers to predict the properties and reactivity of this compound with high accuracy. These predictions are crucial for designing experiments and optimizing synthetic routes. By leveraging computational tools, scientists can accelerate the discovery process and reduce the time required to bring new drugs to market.

In summary, ethyl 3-3-(methylamino)phenylpropanoate (CAS No: 2639449-21-9) is a compound of great interest in chemical and pharmaceutical research. Its unique structure and potential applications make it a valuable tool for drug discovery and development. As research continues to evolve, we can expect further insights into its properties and applications, which will undoubtedly contribute to advancements in medicine and biotechnology.